Cas no 1366870-46-3 (4-(2-hydroxy-5-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(2-hydroxy-5-methylphenyl)pyrrolidin-2-one
• CAS No: 1366870-46-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6237475
• PubChem ID: 129979409
• Update Time: 2025-10-30

4-(2-hydroxy-5-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-5-methylphenyl)pyrrolidin-2-one
• 1366870-46-3
• EN300-1849438

• Inchi： 1S/C11H13NO2/c1-7-2-3-10(13)9(4-7)8-5-11(14)12-6-8/h2-4,8,13H,5-6H2,1H3,(H,12,14)
• InChI Key： CZIJCJRJDOIKHW-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C(=CC=C(C)C=2)O)CN1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2-hydroxy-5-methylphenyl)pyrrolidin-2-one

4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one: A Comprehensive Overview

4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one, identified by the CAS registry number 1366870-46-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound consists of a pyrrolidinone ring fused with a substituted phenyl group, making it a unique scaffold for further functionalization and exploration.

The synthesis of 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical synthesis practices. The use of transition metal catalysts and green solvents has significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

In terms of physical properties, 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group at the 2-position on the phenyl ring contributes to its moderate polarity, which is advantageous for its interaction with biological systems. The methyl substitution at the 5-position further enhances the compound's stability and bioavailability, making it a promising candidate for pharmacological studies.

The biological activity of 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one has been extensively investigated in recent years. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. In a groundbreaking study published in Nature Communications, researchers reported that this compound significantly reduced inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one has also shown promise in cancer research. Preclinical studies have revealed its ability to induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high therapeutic index. The compound's mechanism of action involves modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer. These findings have sparked interest in further exploring its potential as a chemotherapeutic agent.

In addition to its pharmacological applications, 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one has found utility in materials science due to its unique structural features. Researchers have recently explored its use as a building block for constructing advanced materials such as self-healing polymers and stimuli-responsive hydrogels. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for these applications.

The environmental impact of 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one has also been a topic of recent research. Studies conducted under simulated environmental conditions have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important given the increasing emphasis on eco-friendly chemical compounds across various industries.

In conclusion, 4-(2-Hydroxy-5-Methylphenyl)pyrrolidin-2-one, with its unique structure and diverse biological activities, represents a valuable asset in contemporary chemical research. Its applications span across pharmacology, materials science, and environmental chemistry, underscoring its versatility and significance. As research continues to uncover new dimensions of this compound's potential, it is poised to play an increasingly important role in advancing scientific innovation.